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Compound of Interest

Compound Name: 4-(1-Phenylethoxy)piperidine

Cat. No.: B13524993

Get Quote

CAS Number: 420137-21-9 Formula: C₁₃H₁₉NO Molecular Weight: 205.30 g/mol Document

Type: Enhanced Safety Data Sheet (eSDS) & Handling Protocol Target Audience: Medicinal

Chemists, Process Safety Engineers, and R&D Scientists[1][2]

Executive Summary & Chemical Architecture
4-(1-Phenylethoxy)piperidine is a secondary amine intermediate frequently employed in the

synthesis of neurological therapeutics, specifically Nav1.7 sodium channel inhibitors for pain

management.[2] Its structure consists of a piperidine ring substituted at the 4-position with a

lipophilic 1-phenylethoxy ether group.[2]

From a safety perspective, this molecule presents a dual-nature hazard profile:

The Piperidine Core: A secondary amine that confers basicity, potential corrosivity/irritancy to

mucosal membranes, and nucleophilic reactivity.

The Phenylethoxy Tail: Increases lipophilicity (LogP ~2.1), facilitating dermal absorption and

potential blood-brain barrier penetration if systemic exposure occurs.[2]
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Critical Handling Directive: Treat as a Corrosive/Irritant and Bioactive Intermediate.[2] While

specific toxicological data for this CAS is limited, Structure-Activity Relationship (SAR) analysis

mandates handling protocols consistent with lipophilic secondary amines.[2]

Hazard Identification (SAR-Derived)
Note: In the absence of comprehensive animal toxicology for CAS 420137-21-9, the following

classifications are derived from the "Precautionary Principle" and data for structural analogs

(e.g., 4-Benzyloxypiperidine, Piperidine).

GHS Classification (Predicted)
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat.[2][3] 4
H302: Harmful if swallowed.[2]

[3][4]

Skin Corrosion/Irritation Cat.[3][5] 2 / 1B

H315/H314: Causes skin

irritation (potential for burns).

[2]

Serious Eye Damage Cat. 1 / 2A
H318/H319: Causes serious

eye damage/irritation.[2][4]

STOT - Single Exposure Cat. 3
H335: May cause respiratory

irritation.[2][3][4][6]

Structural Hazard Analysis
The following diagram illustrates the chemical moieties responsible for specific safety risks.
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4-(1-Phenylethoxy)piperidine
(C13H19NO)

Secondary Amine (NH)
• Basic (pKa ~10-11)

• Corrosive/Irritant
• Nucleophilic  Chemical Reactivity  

Ether Linkage
• Peroxide Former (Low Risk)

• Stable in Base

  Storage Stability  

Phenylethoxy Group
• High LogP (~2.1)

• Enhanced Dermal Absorption

  Toxicokinetics  

Click to download full resolution via product page

Figure 1: Structural Hazard Analysis highlighting the functional groups driving reactivity and

toxicity.[7]

Emergency Response Protocols
In the event of exposure, immediate action is required to mitigate the basicity of the amine and

prevent systemic absorption.

Decision Logic: Exposure Response
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EXPOSURE INCIDENT

Identify Route

SKIN CONTACT
(Lipophilic Absorption Risk)

EYE CONTACT
(Corrosive Risk) INHALATION

1. Blot excess (do not rub)
2. Wash with soap & water (15 min)

3. Avoid organic solvents

1. Irrigate immediately (15 min)
2. Lift eyelids occasionally
3. Consult Ophthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult

3. Monitor for pulmonary edema

Click to download full resolution via product page

Figure 2: Emergency response decision tree emphasizing specific actions for lipophilic amines.

First Aid Specifics
Eye Contact:Time is tissue. The basic nature of the amine can cause saponification of

corneal lipids.[2] Immediate irrigation is critical. Do not wait for an ambulance.

Skin Contact: Do NOT use ethanol or DMSO to clean the skin; these solvents will dissolve

the lipophilic tail and drag the compound deeper into the dermis.[2] Use copious soap and

water.[3][6][8]

Ingestion: Do NOT induce vomiting. The corrosive nature may damage the esophagus on

the way back up. Administer water if the victim is conscious.[6]

Handling, Storage, & Stability[5][6][10]
Physical Properties Table
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Property Value / Description Source/Inference

Appearance
Colorless to pale yellow liquid

or low-melting solid

Analogous to 4-

benzyloxypiperidine

Boiling Point >250°C (Predicted) High MW amine

Solubility
Soluble in DCM, MeOH,

DMSO; Low in Water
Lipophilic tail

pKa ~10.5 (Piperidine Nitrogen)
Secondary amine

characteristic

Flash Point >110°C (Predicted) Low volatility

Storage Protocol
Atmosphere: Store under Nitrogen or Argon.[2] Secondary amines can absorb CO₂ from the

air to form carbamates/carbonates, altering stoichiometry.

Temperature: Refrigerator (2–8°C) recommended to retard oxidation.[2]

Incompatibilities:

Strong Oxidizers: Risk of N-oxide formation or cleavage.[2]

Acid Chlorides/Anhydrides: Will react violently to form amides.[2]

Acids: Exothermic neutralization.[2][7]

Safe Handling Workflow
This workflow ensures containment of the amine odor and prevention of cross-contamination.

Receipt & Log
(Check Seal Integrity)

Weighing/Transfer
(Fume Hood ONLY)

 PPE: Nitrile Gloves Reaction Setup
(Inert Atmosphere)

 Avoid Aerosols Quench/Workup
(Acidic Wash to Protonate)

 Control Exotherm Disposal
(Basic Organic Waste)

 pH Check 

Click to download full resolution via product page
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Figure 3: Operational workflow for safe synthesis and disposal.

Exposure Controls & Personal Protection (PPE)[2]
[3][7]
Engineering Controls[2][3]

Primary: Chemical Fume Hood.[2] The compound likely has a characteristic "fishy" amine

odor; detection of odor implies exposure limits may be exceeded.

Secondary: Local exhaust ventilation for rotary evaporation.[2]

PPE Selection Matrix
Protection Type Recommendation Rationale

Gloves Nitrile (Double Gloving)

Standard nitrile offers good

resistance to amines.[2] Latex

is permeable to some

organics.

Eye Protection Chemical Goggles

Safety glasses are insufficient

if liquid splashing is possible

(corrosive risk).[2]

Respiratory Type A (Organic Vapor)

Required only if handling

outside a hood (not

recommended) or during spill

cleanup.[2]

Clothing Lab Coat (Buttoned)

Prevents skin contact; remove

immediately if contaminated.[2]

[4][8]

Scientific Context: Synthesis & Reactivity[2]
Synthesis Utility
4-(1-Phenylethoxy)piperidine is typically generated via the deprotection of tert-butyl 4-(1-
phenylethoxy)piperidine-1-carboxylate using acids like TFA or HCl.[2]
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Implication: Commercial samples may contain trace acid salts

(Hydrochloride/Trifluoroacetate).[2] These salts are generally solid, less volatile, and less

corrosive than the free base, but are severe eye irritants.

Reactivity Profile
Nucleophilicity: The secondary nitrogen is highly nucleophilic.[2] It will readily attack alkyl

halides, epoxides, and activated esters.

Basicity: Can deprotonate acidic protons alpha to carbonyls.[2]

Stability: The ether linkage is robust under basic conditions but may cleave under strong

Lewis acidic conditions (e.g., BBr₃).[2]

Ecological Impact & Disposal[2]
Ecotoxicity: Amines are generally toxic to aquatic life (Acute Cat.[2] 3 or 2) due to pH

alteration and membrane disruption.

Disposal:

Do not dispose of down the drain.

Collect in Basic Organic Waste containers.

If the compound is in an acidic solution, neutralize carefully before adding to general

organic waste to prevent heat generation.

References
National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.bldpharm.com/products/81151-51-1.html
https://www.bldpharm.com/products/81151-51-1.html
https://www.bldpharm.com/products/81151-51-1.html
https://www.bldpharm.com/products/81151-51-1.html
https://www.bldpharm.com/products/81151-51-1.html
https://www.bldpharm.com/products/81151-51-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/96437
https://www.bldpharm.com/products/81151-51-1.html
https://www.benchchem.com/product/b13524993?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13524993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 132-18-3|4-(Benzhydryloxy)-1-methylpiperidine hydrochloride|BLD Pharm [bldpharm.com]

2. 81151-51-1|4-[(2-Methylphenyl)methoxy]piperidine|BLD Pharm [bldpharm.com]

3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

4. buyat.ppg.com [buyat.ppg.com]

5. 4-ピペリジンメタノール 97% | Sigma-Aldrich [sigmaaldrich.com]

6. chempoint.com [chempoint.com]

7. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. d3.cytivalifesciences.com [d3.cytivalifesciences.com]

To cite this document: BenchChem. [Technical Handling & Safety Guide: 4-(1-
Phenylethoxy)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13524993/docs#technical-handling-safety-guide-4-1-
phenylethoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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